Cas no 208347-79-9 (Benzene, 1,2,3-trimethoxy-5-(phenylethynyl)-)

• Product Name: Benzene, 1,2,3-trimethoxy-5-(phenylethynyl)-
• CAS No: 208347-79-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1396390
• Update Time: 2024-08-16

Benzene, 1,2,3-trimethoxy-5-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trimethoxy-5-(phenylethynyl)-
• Benzene, 1,2,3-trimethoxy-5-(2-phenylethynyl)-

• Inchi： 1S/C17H16O3/c1-18-15-11-14(12-16(19-2)17(15)20-3)10-9-13-7-5-4-6-8-13/h4-8,11-12H,1-3H3
• InChI Key： PVBZZDOBNDSPFF-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(C#CC2=CC=CC=C2)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 268.10998

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 402.1±45.0 °C(Predicted)
• PSA: 27.69